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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the installation, torque specifications,
and chemical compatibility of the MRV-03 series modular relief valve. Adherence to these
protocols is crucial for ensuring optimal performance and longevity of the valve in sensitive
research and development applications.

Valve Specifications

The MRV-03 is a modular hydraulic relief valve conforming to the 1ISO 4401-03 (NFPA D03)
standard. It is designed to be "sandwiched" between a directional control valve and its
mounting surface, providing a compact and efficient method for pressure control within a
hydraulic circuit.[1][2]
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Specification Value Source(s)

ISO 4401-03, CETOP 3, NFPA

Mounting Standard 503 [1](3][4]
Typical Body Material Cast Iron [5]1[6]
Standard Seal Material Nitrile (Buna-N) [718]
Mounting Bolt Torque 4.5 - 13 Nm (40 - 115 Ib-in) [11[4119]

Installation Protocol

Proper installation is critical to prevent leakage and ensure the correct functionality of the MRV-
03 valve. The following protocol outlines the standard procedure for installing the valve in a
hydraulic system.

Pre-Installation Checks

 Inspect Sealing Surfaces: Ensure the mounting surfaces of the subplate/manifold and the
directional control valve are clean, flat, and free from scratches or any other defects. The
mounting surface should be flat to within 0.013 mm (0.0005 inches).[1]

» Verify Seals: Check that the O-rings are correctly seated in their grooves on the valve ports

and are free from any damage.

o Confirm Valve Model: Verify that the MRV-03 model (e.g., -P for P port relief, -W for Aand B
port relief) is correct for the intended application.

Installation Steps

» Position the Valve: Carefully place the MRV-03 valve onto the mounting surface, ensuring
the port locations align correctly.

« Mount the Directional Control Valve: Place the directional control valve on top of the MRV-03
valve.

 Insert Mounting Bolts: Insert the appropriate length mounting bolts through the directional
control valve and the MRV-03 valve into the threaded holes of the mounting surface. It is
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recommended to use bolts of SAE Grade 8 or better.[9]

o Tighten Bolts: Tighten the mounting bolts in a crisscross pattern to the specified torque. This
ensures even pressure distribution and a proper seal. Refer to the torque specifications table
below for appropriate values.

Installation Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for MRV-03 Modular
Relief Valve]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382/docs#application-notes-and-protocols-for-
mrv-03-modular-relief-valve]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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